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Compound of Interest

Compound Name: N-bromobenzenesulfonamide

Cat. No.: B15417362

Technical Guide: N-bromobenzenesulfonamide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of N-
bromobenzenesulfonamide, a reagent with applications in organic synthesis. The document
focuses on its molecular formula and weight, presenting the data in a clear, tabular format for

ease of reference.

Core Physicochemical Data

N-bromobenzenesulfonamide is a halogenated derivative of benzenesulfonamide. The
physicochemical properties of N-bromobenzenesulfonamide and its common isomers are
summarized below. It is important to distinguish between the N-bromo derivative and the ring-
brominated isomers (2-bromo, 3-bromo, and 4-bromobenzenesulfonamide), although they
share the same molecular formula and nominal molecular weight.

Property Value Citation(s)
Molecular Formula CeHeBrNO2S [L1[2113114]
Molecular Weight 236.09 g/mol [1112][3]

Structural Representation
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The logical relationship between the compound name and its fundamental chemical properties
is depicted in the diagram below.
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Click to download full resolution via product page

Caption: Relationship between N-bromobenzenesulfonamide and its key chemical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-Bromobenzenesulfonamide | C6H6BrNO2S | CID 69696 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. 2-Bromobenzenesulfonamide | 92748-09-9, 2-Bromobenzenesulfonamide Formula -
ECHEMI [echemi.com]

e 3. 3-Bromobenzene-1-sulfonamide | C6H6BrNO2S | CID 2734765 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. cymitquimica.com [cymitquimica.com]

« To cite this document: BenchChem. [N-bromobenzenesulfonamide molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15417362#n-bromobenzenesulfonamide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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